56-87-1

Lysine

In Stock

• CAS RN:
• 56-87-1

• Formula:
• C5H9NO4

• InChI:
• InChI=1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)/t5-/m0/s1

• InChIKey:
• WHUUTDBJXJRKMK-VKHMYHEASA-N

• Essential amino acid for human development. Lysine residues are useful in many cellular processes, due to their ability to accept a wide variety of post-translational modifications.
  L-Lysine is an essential amino acid which is required for human and animal growth. It belongs to the aspartate family of amino acids.
  L-Lysine is a basic amino acid.
  L-Glutamic acid, also known as glutamate or acido glutamico, belongs to the class of organic compounds known as glutamic acid and derivatives. Glutamic acid and derivatives are compounds containing glutamic acid or a derivative thereof resulting from reaction of glutamic acid at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. L-Glutamic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). L-Glutamic acid has...

Propanal, 3-[(4-methoxyphenyl)methoxy]-2,2-dimethyl-

• CAS RN:
• 92156-87-1

• Formula:
• C13H18O3

• InChI:
• InChI=1S/C13H18O3/c1-13(2,9-14)10-16-8-11-4-6-12(15-3)7-5-11/h4-7,9H,8,10H2,1-3H3

• InChIKey:
• LIGFTVUHBAHFJF-UHFFFAOYSA-N

• Propanal, 3-[(4-methoxyphenyl)methoxy]-2,2-dimethyl- is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.

2,5,8,11-Tetraoxatridec-12-ene

• CAS RN:
• 26256-87-1

• Formula:
• C9H18O4

• InChI:
• InChI=1S/C9H18O4/c1-3-11-6-7-13-9-8-12-5-4-10-2/h3H,1,4-9H2,2H3

• InChIKey:
• RJTJPFYIGZWFMK-UHFFFAOYSA-N

• 2,5,8,11-Tetraoxatridec-12-ene is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.

Phenothiazine-10-carbonyl chloride

In Stock

• CAS RN:
• 18956-87-1

• Formula:
• C13H8ClNOS

• InChI:
• InChI=1S/C13H8ClNOS/c14-13(16)15-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)15/h1-8H

• InChIKey:
• MJRIZSDRKPPHTK-UHFFFAOYSA-N

• Phenothiazine-10-carbonyl chloride is a useful research compound. Its molecular formula is C13H8ClNOS and its molecular weight is 261.73 g/mol. The purity is usually 95%.

Methyl 1-benzyl-2-methylazetidine-2-carboxylate

In Stock

• CAS RN:
• 681456-87-1

• Formula:
• C13H17NO2

• InChI:
• InChI=1S/C13H17NO2/c1-13(12(15)16-2)8-9-14(13)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3

• InChIKey:
• QGWMCHHETIEPNT-UHFFFAOYSA-N

• Methyl 1-benzyl-2-methylazetidine-2-carboxylate is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.

N-({1-[(4-fluorophenyl)sulfonyl]piperidin-3-yl}carbonyl)glycine

Usually In Stock

• CAS RN:
• 929856-87-1

• Formula:
• C14H17FN2O5S

• InChI:
• InChI=1S/C14H17FN2O5S/c15-11-3-5-12(6-4-11)23(21,22)17-7-1-2-10(9-17)14(20)16-8-13(18)19/h3-6,10H,1-2,7-9H2,(H,16,20)(H,18,19)

• InChIKey:
• VWEVYRFAGRHDQK-UHFFFAOYSA-N

• N-({1-[(4-fluorophenyl)sulfonyl]piperidin-3-yl}carbonyl)glycine is a useful research compound. Its molecular formula is C14H17FN2O5S and its molecular weight is 344.36. The purity is usually 95%.

4'-Azetidinomethyl-4-bromo-2-fluorobenzophenone

In Stock

• CAS RN:
• 898756-87-1

• Formula:
• C17H15BrFNO

• InChI:
• InChI=1S/C17H15BrFNO/c18-14-6-7-15(16(19)10-14)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2

• InChIKey:
• ASZOOZGJODBPIV-UHFFFAOYSA-N

• 4'-Azetidinomethyl-4-bromo-2-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15BrFNO and its molecular weight is 348.2 g/mol. The purity is usually 95%.

N-(4-phenyl-1,3-thiazol-2-yl)-3-(pyrrolidin-1-ylsulfonyl)benzamide

In Stock

• CAS RN:
• 377756-87-1

• Formula:
• C20H19N3O3S2

• InChI:
• InChI=1S/C20H19N3O3S2/c24-19(22-20-21-18(14-27-20)15-7-2-1-3-8-15)16-9-6-10-17(13-16)28(25,26)23-11-4-5-12-23/h1-3,6-10,13-14H,4-5,11-12H2,(H,21,22,24)

• InChIKey:
• XIOVODXJGREJOH-UHFFFAOYSA-N

• N-(4-phenyl-1,3-thiazol-2-yl)-3-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.5 g/mol. The purity is usually 95%.

1-({3-[1-(Ethylsulfanyl)ethyl]-1,2,4-oxadiazol-5-yl}methyl)-4-(prop-2-yn-1-yl)piperazine

Usually In Stock

• CAS RN:
• 1797656-87-1

• Formula:
• C14H22N4OS

• InChI:
• InChI=1S/C14H22N4OS/c1-4-6-17-7-9-18(10-8-17)11-13-15-14(16-19-13)12(3)20-5-2/h1,12H,5-11H2,2-3H3

• InChIKey:
• DHMKIAFGICHKQC-UHFFFAOYSA-N

• 1-({3-[1-(Ethylsulfanyl)ethyl]-1,2,4-oxadiazol-5-yl}methyl)-4-(prop-2-yn-1-yl)piperazine is a useful research compound. Its molecular formula is C14H22N4OS and its molecular weight is 294.42. The purity is usually 95%.

N-[(1-Tert-butyl-5-oxopyrrolidin-3-yl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-87-1

• Formula:
• C12H20N2O2

• InChI:
• InChI=1S/C12H20N2O2/c1-5-10(15)13-7-9-6-11(16)14(8-9)12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,15)

• InChIKey:
• ZRACJSFKLPHENZ-UHFFFAOYSA-N

• N-[(1-Tert-butyl-5-oxopyrrolidin-3-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.304. The purity is usually 95%.

2-({1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}oxy)-5-(pyridin-4-yl)pyrimidine

In Stock

• CAS RN:
• 2549056-87-1

• Formula:
• C19H21N5O2

• InChI:
• InChI=1S/C19H21N5O2/c1-14-17(12-23-26-14)13-24-8-4-18(5-9-24)25-19-21-10-16(11-22-19)15-2-6-20-7-3-15/h2-3,6-7,10-12,18H,4-5,8-9,13H2,1H3

• InChIKey:
• SIPWRIPSQWSQEE-UHFFFAOYSA-N

• 2-({1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}oxy)-5-(pyridin-4-yl)pyrimidine is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

In Stock

• CAS RN:
• 1072856-87-1

• Formula:
• C13H18ClNO2

• InChI:
• InChI=1S/C13H17NO2.ClH/c1-2-16-12(15)13(9-14)7-10-5-3-4-6-11(10)8-13;/h3-6H,2,7-9,14H2,1H3;1H

• InChIKey:
• QZNQPRJSYXUMKU-UHFFFAOYSA-N

• Ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.

4-(Bromomethyl)-tetrahydro-2H-thiopyran

In Stock

• CAS RN:
• 1276056-87-1

• Formula:
• C6H11BrS

• InChI:
• InChI=1S/C6H11BrS/c7-5-6-1-3-8-4-2-6/h6H,1-5H2

• InChIKey:
• XQWJWYPCHQDWCG-UHFFFAOYSA-N

• 4-(Bromomethyl)-tetrahydro-2H-thiopyran, also known as 4-(Bromomethyl)-tetrahydro-2H-thiopyran, is a useful research compound. Its molecular formula is C6H11BrS and its molecular weight is 195.118. The purity is usually 95%.

methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate

• CAS RN:
• 1179839-12-3; 1384745-48-5; 681456-87-1

• Formula:
• C13H17NO2

• InChI:
• InChI=1S/C13H17NO2/c1-13(12(15)16-2)8-9-14(13)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3/t13-/m0/s1

• InChIKey:
• QGWMCHHETIEPNT-ZDUSSCGKSA-N

• Methyl (2S)-1-benzyl-2-methylazetidine-2-carboxylate is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.284. The purity is usually 95%.